2-((1-(1h-Pyrazol-1-yl)propan-2-yl)amino)-N,N-diethylacetamide

• IUPAC Name: N,N-diethyl-2-(1-pyrazol-1-ylpropan-2-ylamino)acetamide
• InChI: InChI=1S/C12H22N4O/c1-4-15(5-2)12(17)9-13-11(3)10-16-8-6-7-14-16/h6-8,11,13H,4-5,9-10H2,1-3H3
• InChI Key: OVFJUQPPLMEIKY-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CNC(C)CN1C=CC=N1
• Molecular Formula: C12H22N4O
• Molecular Weight: 238.33 g/mol

Description

2-((1-(1h-Pyrazol-1-yl)propan-2-yl)amino)-N,N-diethylacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

2-((1-(1H-Pyrazol-1-yl)propan-2-yl)amino)-N,N-diethylacetamide has been extensively studied for its potential applications in various fields of scientific research. Some of the notable applications include:
1. Cancer Research: Studies have shown that this compound exhibits significant anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and prostate cancer.
2. Neuroprotection: 2-((1-(1H-Pyrazol-1-yl)propan-2-yl)amino)-N,N-diethylacetamide has been shown to have neuroprotective effects against oxidative stress-induced neuronal damage.
3. Anti-inflammatory: This compound has also been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.

Mechanism of Action

The mechanism of action of 2-((1-(1H-Pyrazol-1-yl)propan-2-yl)amino)-N,N-diethylacetamide is not fully understood. However, studies have suggested that it exerts its effects through the inhibition of various signaling pathways involved in cancer cell proliferation, neurodegeneration, and inflammation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-((1-(1H-Pyrazol-1-yl)propan-2-yl)amino)-N,N-diethylacetamide have been extensively studied. Some of the notable effects include:
1. Induction of apoptosis in cancer cells.
2. Reduction of oxidative stress-induced neuronal damage.
3. Inhibition of pro-inflammatory cytokine production.

Advantages and Limitations for Lab Experiments

The advantages of using 2-((1-(1H-Pyrazol-1-yl)propan-2-yl)amino)-N,N-diethylacetamide in lab experiments include its high potency, selectivity, and low toxicity. However, one of the limitations of using this compound is its poor solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for the research on 2-((1-(1H-Pyrazol-1-yl)propan-2-yl)amino)-N,N-diethylacetamide. Some of the possible directions include:
1. Investigating the potential of this compound as a therapeutic agent for the treatment of various diseases, including cancer, neurodegenerative disorders, and inflammatory diseases.
2. Developing more efficient synthesis methods to improve the yield and purity of this compound.
3. Exploring the structure-activity relationship of this compound to identify more potent and selective analogs.
Conclusion
In conclusion, 2-((1-(1H-Pyrazol-1-yl)propan-2-yl)amino)-N,N-diethylacetamide is a promising compound with potential applications in various fields of scientific research. Its high potency, selectivity, and low toxicity make it an attractive candidate for further investigation. However, more research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 2-((1-(1h-Pyrazol-1-yl)propan-2-yl)amino)-N,N-diethylacetamide involves the reaction of 1-(1H-pyrazol-1-yl)propan-2-amine with diethyl acetylmalonate in the presence of a base such as sodium hydride. The reaction yields a yellow solid which is then purified using recrystallization.